Alhydrogel
Description
Contextualization of Aluminum Hydroxide (B78521) as a Chemical Compound
Aluminum hydroxide, with the chemical formula Al(OH)₃, is a white, amorphous or crystalline powder that is practically insoluble in water but dissolves in strong acids and alkalis. wikipedia.orgchemicalbook.comvedantu.comtestbook.com This solubility behavior demonstrates its amphoteric nature, meaning it can act as both a Brønsted-Lowry base in the presence of acids and a Lewis acid in the presence of bases. wikipedia.orgvedantu.com
Chemical Properties of Aluminum Hydroxide:
Reaction with Acids: It neutralizes acids to form a salt and water. For example, with hydrochloric acid, it forms aluminum chloride and water: Al(OH)₃ + 3HCl → AlCl₃ + 3H₂O. wikipedia.org
Reaction with Bases: It reacts with strong bases to form aluminates. For instance, with sodium hydroxide, it forms sodium tetrahydroxoaluminate(III): Al(OH)₃ + NaOH → Na[Al(OH)₄]. wikipedia.orgvedantu.com
The structure of aluminum hydroxide is composed of double layers of hydroxyl groups, with aluminum ions occupying two-thirds of the octahedral holes between these layers. wikipedia.orgtestbook.combyjus.com This layered structure is held together by hydrogen bonds. testbook.combyjus.com
Aluminum hydroxide exists in four known crystalline polymorphs, each differing in the way the layers of aluminum hydroxide units are stacked. wikipedia.org These polymorphs are:
Gibbsite (γ-Al(OH)₃ or hydrargillite) wikipedia.org
Bayerite (α-Al(OH)₃) wikipedia.org
Nordstrandite wikipedia.org
Doyleite wikipedia.org
Gibbsite is the most common form and is found in nature as a primary component of the aluminum ore bauxite. wikipedia.org The different polymorphs can be synthesized under specific conditions, such as varying the pH of the precipitation solution. rruff.infoarizona.edu For instance, the gibbsite structure tends to form in solutions with a pH below approximately 5.8, while bayerite forms in more alkaline conditions. rruff.info
| Property | Value |
|---|---|
| Chemical Formula | Al(OH)₃ wikipedia.orgvedantu.com |
| Molar Mass | 78.003 g/mol wikipedia.org |
| Appearance | White amorphous or crystalline powder wikipedia.orgchemicalbook.comvedantu.com |
| Density | 2.42 g/cm³ wikipedia.orgchemicalbook.comvedantu.com |
| Melting Point | Decomposes at 300 °C (572 °F) wikipedia.orgchemicalbook.comvedantu.com |
| Solubility in Water | 0.0001 g/100 mL (practically insoluble) wikipedia.orgtestbook.com |
| Solubility | Soluble in strong acids and alkalis wikipedia.orgchemicalbook.comtestbook.com |
| Nature | Amphoteric wikipedia.orgchemicalbook.comvedantu.com |
Scope and Significance of Academic Research on Aluminum Hydroxide
Academic and industrial research on aluminum hydroxide is extensive, driven by its wide range of applications. It serves as a crucial feedstock for the production of other aluminum compounds, including calcined aluminas, aluminum sulfate (B86663), polyaluminum chloride, zeolites, and sodium aluminate. wikipedia.orgepa.gov
Key Research Areas:
Catalysis: Aluminum hydroxide and its calcined product, alumina (B75360) (Al₂O₃), are widely investigated and used as catalysts and catalyst supports in the petrochemical and oil refining industries. mdpi.comqingdaopengfeng.com Gamma-alumina (γ-Al₂O₃), derived from calcining aluminum hydroxide, is particularly valued for its high surface area and structural stability, making it an ideal support for metal catalysts used in processes like hydrogenation and reforming. mdpi.commdpi.com Research also explores the catalytic activity of different aluminum hydroxide polymorphs, with studies indicating that the catalytic activity in reactions like aluminum-water hydrolysis is related to microscopic properties such as surface hydroxyl group density. researchgate.net
Biomedical Applications: A significant body of research focuses on the use of aluminum hydroxide as an adjuvant in vaccines, a role it has played for over 80 years. taylorandfrancis.comnih.gov Research in this area investigates the mechanisms by which it enhances the immune response. nih.govnih.gov Current theories include the "repository effect," where the adjuvant forms a depot at the injection site for slow antigen release, and the activation of the innate immune system through pathways like the NLRP3 inflammasome. nih.govnih.gov Studies also examine how factors like particle size, adsorption strength, and the nature of the antigen influence the adjuvant's effectiveness. nih.govresearchgate.net The goal is to improve vaccine formulations, which includes the development of nanoparticle-based aluminum hydroxide adjuvants. nih.govmedchemexpress.com
Materials Science: Research in materials science often focuses on aluminum hydroxide as a flame retardant filler for polymers. wikipedia.orgbyjus.comqingdaopengfeng.com When heated, it endothermically decomposes, releasing water vapor, which cools the material and dilutes flammable gases. qingdaopengfeng.com Studies also investigate its use in composites to improve mechanical properties and water resistance. researchgate.net
Synthesis and Crystallography: There is ongoing research into the synthesis of aluminum hydroxide with controlled properties, such as specific polymorphs, particle sizes, and purity levels. arizona.edugoogle.comgoogle.com Studies explore the crystallization and phase transformations of its polymorphs in various chemical environments, which is crucial for optimizing industrial processes and understanding its natural formation. rruff.infocambridge.orgacs.org The sol-gel method, for example, is used to synthesize high-purity boehmite and bayerite for catalyst applications. mdpi.com
Historical Perspectives on Aluminum Hydroxide’s Development and Early Research
The history of aluminum hydroxide is intrinsically linked to the quest to produce aluminum metal. While the compound alum (a double sulfate salt) was used for centuries in dyeing, the isolation of aluminum and its compounds is a more recent development. wikipedia.org French chemist Antoine Lavoisier, in 1782, theorized that alumina was the oxide of a yet-undiscovered metal. wikipedia.org The discovery of this metal was announced in 1825 by Danish physicist Hans Christian Ørsted. wikipedia.orgpcc.eu
The pivotal moment in the large-scale production of aluminum hydroxide was the invention of the Bayer process by Austrian chemist Carl Josef Bayer in 1887-1888. wikipedia.orgchemeurope.comillinois.edubritannica.com While working in Saint Petersburg to find a better way to produce alumina for the textile industry, where it was used as a mordant, Bayer made a crucial discovery. wikipedia.orgchemeurope.comillinois.edu He found that aluminum hydroxide precipitated from a hot, alkaline solution of sodium aluminate was crystalline and could be easily filtered and washed. wikipedia.orgchemeurope.com This was a significant improvement over earlier methods, such as the Deville-Pechiney process, which precipitated a gelatinous and difficult-to-handle form of aluminum hydroxide using carbon dioxide. wikipedia.orgchemeurope.com
Bayer's process involved four main steps:
Digestion: Bauxite ore is crushed and heated in a pressure vessel with a sodium hydroxide solution, dissolving the aluminum-containing minerals into a sodium aluminate solution. vedantu.comwikipedia.orgbritannica.com
Clarification: The insoluble impurities, known as "red mud," are filtered out. chemeurope.com
Precipitation: The sodium aluminate solution is cooled and seeded with fine crystals of previously produced aluminum hydroxide, causing pure aluminum hydroxide to precipitate out. wikipedia.orgbritannica.comsalinecountylibrary.org
Calcination: The precipitated aluminum hydroxide is washed and then heated in a kiln to produce pure alumina (aluminum oxide). chemeurope.com
Structure
2D Structure
Properties
InChI |
InChI=1S/Al.3H2O/h;3*1H2 | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXRIRQGCELJRSN-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[Al] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlH6O3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
81.028 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White, red, or brown mineral; [Merck Index] | |
| Record name | Gibbsite | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20960 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
14762-49-3, 21645-51-2 | |
| Record name | Gibbsite (Al(OH)3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014762493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminum hydroxide, dried [USP:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021645512 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Pharmacodynamics and Systemic Biological Interactions of Aluminum Hydroxide
Gastrointestinal Transit Dynamics and Localized Effects
Aluminum hydroxide (B78521) exerts a notable influence on the motor functions of the gastrointestinal tract, primarily by delaying gastric emptying. Research has demonstrated that aluminum hydroxide gel can significantly prolong the time it takes for stomach contents to move into the small intestine nih.gov. One study utilizing a gamma camera technique observed that the half-emptying time in healthy subjects was extended from a baseline of 13.1 minutes after water ingestion to 48.0 minutes following the administration of aluminum hydroxide gel nih.gov. This effect is dependent on the concentration of aluminum in solution within the stomach nih.gov. Another study confirmed that while an aluminum-containing compound, sucralfate, did not significantly alter gastric emptying, a larger therapeutic amount of aluminum in an antacid gel did produce a slowing effect on the emptying of solid food components nih.gov.
A primary localized effect resulting from this delayed transit and relaxation of gastrointestinal smooth muscle is constipation glowm.comdrugs.com. This occurs because aluminum ions can decrease stool motility drugs.com. Consequently, many commercial antacid formulations combine aluminum hydroxide with magnesium hydroxide, which has a counteracting laxative effect drugs.commsdvetmanual.com.
Interactive Table: Effect of Aluminum Hydroxide on Gastric Half-Emptying Time
| Treatment | Gastric Half-Emptying Time (Minutes) | Percentage Increase from Baseline |
| Water (Baseline) | 13.1 | N/A |
| Aluminum Hydroxide Gel | 48.0 | 266% |
Data sourced from a study in 6 healthy subjects using a gamma camera technique nih.gov.
Systemic Absorption and Distribution of Aluminum Species
The bioavailability of aluminum can be significantly influenced by concurrent dietary factors. Chelators such as citrates, found in citrus fruits and various beverages, can increase aluminum absorption by as much as 50-fold, likely through the formation of a soluble aluminum-citrate complex drugs.com.
Once absorbed, aluminum is distributed throughout the body, binding to various ligands in the blood. The highest concentrations are ultimately found in bone and lung tissues cdc.gov. In individuals with normal renal function, absorbed aluminum is rapidly eliminated from the body, primarily through urinary excretion nih.govdrugbank.com. The total body burden of aluminum in a healthy person is estimated to be between 30 and 50 mg, with about half located in the skeleton cdc.govcdc.gov. However, with prolonged intake, the steady-state level of aluminum in the body may become elevated nih.gov.
Impact on Endogenous Biomarkers and Physiological Pathways
Aluminum hydroxide can influence key physiological regulators, including the hormone gastrin and the balance of serum phosphate.
Gastrin: The administration of antacids containing aluminum hydroxide may lead to an increase in serum gastrin levels glowm.com. One study found that hourly administration of a magnesium and aluminum hydroxide antacid resulted in a significant rise in fasting serum gastrin concentrations over a 10-hour period nih.gov. This effect was not solely due to the neutralization of stomach acid, as sodium bicarbonate did not produce a similar rise. The hypergastrinemia is believed to be stimulated by the generation of ionic aluminum and magnesium in the stomach as the antacid reacts with hydrochloric acid nih.gov.
Phosphate Homeostasis: Aluminum hydroxide has a profound impact on phosphate metabolism. It binds with dietary phosphate within the gastrointestinal lumen, forming insoluble and nonabsorbable aluminum phosphate, which is then excreted in the feces glowm.comoup.commsdmanuals.com. This action effectively reduces the intestinal absorption of phosphate, leading to lower serum phosphate levels glowm.com. This property makes aluminum hydroxide an effective phosphate binder, particularly in patients with chronic kidney disease who suffer from hyperphosphatemia oup.comnih.gov. However, chronic or high-dose use, especially in at-risk populations, can lead to phosphate depletion and hypophosphatemia msdmanuals.com. Studies in patients on dialysis have shown that aluminum hydroxide can effectively reduce serum phosphate levels, for instance, from 2.10 to 1.48 mmol/L nih.gov.
Interactive Table: Effect of Aluminum-Based Binders on Serum Phosphate
| Study Population | Initial Serum Phosphate | Final Serum Phosphate | Binder Used |
| Hemodialysis Patients | 2.10 mmol/L | 1.48 mmol/L | Aluminum Hydroxide nih.gov |
| CAPD Patients (Phase A) | Baseline | Reduction of 1.25 mg/dL | Aluminum Hydroxide researchgate.net |
| Hemodialysis Patients | 4.52 mg/dL | 4.02 mg/dL | Aluminum Hydroxide (before switch) researchgate.net |
CAPD: Continuous Ambulatory Peritoneal Dialysis
The binding properties of aluminum hydroxide extend to other minerals and trace elements, potentially altering their absorption and balance.
Fluoride: Aluminum hydroxide significantly interferes with fluoride absorption. In a controlled study, the administration of aluminum hydroxide was associated with a substantial increase in fecal fluoride excretion and a decrease in the net absorption of fluoride by an average of 57% nih.gov. This inhibition of intestinal absorption also led to a 41% decrease in plasma fluoride levels nih.gov. This interaction occurs regardless of the level of fluoride intake nih.gov.
Iron: The interaction with iron appears to be complex and may depend on the specific iron salt. Aluminum hydroxide can decrease the absorption of certain iron salts by forming insoluble complexes glowm.comoup.com. It is often recommended to separate the administration of iron supplements and aluminum hydroxide by at least two hours to minimize this interaction drugs.com. However, some research indicates that this effect may not be universal. One study found that a liquid antacid containing both aluminum and magnesium hydroxide did not significantly inhibit the absorption of ferrous sulfate (B86663) nih.gov. Another study showed no significant difference in the absorption of an iron(III)-hydroxide polymaltose complex when co-administered with aluminum hydroxide nih.gov.
Calcium: By binding with intestinal phosphate, aluminum hydroxide can indirectly affect calcium metabolism. The resulting decrease in phosphate absorption can lead to an increase in urinary calcium excretion and, in some cases, negative calcium balances nih.gov.
Advanced Clinical Research and Therapeutic Efficacy of Aluminum Hydroxide
Management of Hyperacidity Syndromes
Aluminum hydroxide (B78521) is well-established as an effective antacid for the management of conditions characterized by excessive stomach acid. patsnap.commedlineplus.gov Its mechanism of action involves the neutralization of hydrochloric acid in the stomach, which leads to an increase in the gastric pH and alleviates symptoms associated with hyperacidity. nih.gov
Clinical studies have demonstrated the efficacy of aluminum hydroxide in the management of peptic ulcer disease and gastroesophageal reflux disease (GERD). patsnap.com In a randomized trial comparing aluminum hydroxide gel to a placebo for the relief of duodenal ulcer pain, one study found that complete relief was achieved in 79% of patients receiving aluminum hydroxide, compared to 45% in the placebo group. nih.gov Another part of the same study noted that the median time for the complete disappearance of spontaneous pain was 3 days for those treated with aluminum hydroxide, versus 7 days for the placebo group. nih.gov Furthermore, in patients with gastric ulcers, treatment with aluminum hydroxide for four weeks resulted in a greater reduction in ulcer size compared to a placebo. nih.gov While newer classes of drugs are now more commonly used for these conditions, aluminum hydroxide remains a therapeutic option. medlineplus.gov
| Condition | Outcome Measure | Aluminum Hydroxide Group | Placebo Group | Reference |
|---|---|---|---|---|
| Duodenal Ulcer Pain | Complete Pain Relief | 79% | 45% | nih.gov |
| Duodenal Ulcer Pain | Median Time to Pain Disappearance | 3 days | 7 days | nih.gov |
| Gastric Ulcer | Reduction in Ulcer Size (4 weeks) | Greater Reduction | Less Reduction | nih.gov |
Pathological hypersecretory conditions, such as Zollinger-Ellison syndrome (ZES), are characterized by excessive gastric acid production. medicalnewstoday.com While proton pump inhibitors (PPIs) are now the primary treatment for managing acid hypersecretion in ZES, historical and clinical data support the role of antacids like aluminum hydroxide in neutralizing stomach acid. nih.govnih.govclevelandclinic.org The primary goal in managing these conditions is to control the excessive acid secretion to prevent complications like severe peptic ulcers. nih.gov
Management of Hyperphosphatemia in Chronic Kidney Conditions
Hyperphosphatemia is a common and serious complication of chronic kidney disease (CKD). jwatch.org Aluminum hydroxide has been used as a phosphate binder to control serum phosphorus levels in these patients. nih.govnih.gov It acts by binding to dietary phosphate in the gastrointestinal tract, preventing its absorption. jwatch.org
However, concerns about aluminum accumulation and potential toxicity have led to a reduction in its long-term use. jwatch.orgnih.gov A randomized study comparing aluminum hydroxide to calcium carbonate in children and young adults on dialysis found that aluminum hydroxide was less effective in controlling hyperphosphatemia. nih.gov The study also showed that patients treated with aluminum hydroxide had increased plasma aluminum levels. nih.gov Another study found that while aluminum hydroxide tended to be an effective phosphate binder, co-medication with it was still necessary for patients primarily treated with calcium acetate or calcium carbonate to achieve desired phosphate levels. nih.gov
| Phosphate Binder | Key Finding | Reference |
|---|---|---|
| Aluminum Hydroxide | Less effective than calcium carbonate in children and young adults on dialysis. nih.gov | nih.gov |
| Aluminum Hydroxide | Associated with aluminum retention. nih.gov | nih.gov |
| Calcium Acetate & Calcium Carbonate | Often required co-medication with aluminum hydroxide to control phosphate levels. nih.gov | nih.gov |
A prospective, randomized study in cats with induced CKD found that aluminum hydroxide did not significantly reduce serum phosphate concentrations in cats already on a phosphate-restricted diet. avma.orgavma.org
Role in Gastrointestinal Hemorrhage Prophylaxis in Critical Care Settings
Stress ulcers are a form of acute gastritis that can lead to significant gastrointestinal bleeding in critically ill patients. nih.govlitfl.com Stress ulcer prophylaxis (SUP) is often initiated in the intensive care unit (ICU) for patients with major risk factors. east.orgvumc.org While acid-suppressive therapies like H2-receptor antagonists and proton pump inhibitors are more commonly used, sucralfate, a complex of aluminum hydroxide and sucrose, has also been studied for this indication. nih.gov Sucralfate works by adhering to the gastric mucosa and creating a protective barrier against gastric acid. nih.gov
Investigative Applications in Bile Acid Malabsorption Syndromes
Bile acid malabsorption can lead to chronic diarrhea. Research has explored the bile-acid-binding properties of aluminum hydroxide as a potential treatment. An in-vivo study demonstrated that aluminum hydroxide increased the fecal bile-salt concentration in individuals with a normal bowel habit. nih.gov In a small study of eight patients with severe choleraic diarrhea (a form of bile acid diarrhea), treatment with an aluminum hydroxide suspension led to less frequent bowel motions and a reduction in daily faecal weight. nih.gov
Diverse Biomedical Applications: Research in Dentifrices, Antiperspirants, and Emulsifiers
Beyond its gastrointestinal applications, aluminum hydroxide has several other biomedical uses.
Dentifrices: Aluminum hydroxide has been used as a dental abrasive in toothpaste formulations since the 1920s. google.com It is particularly useful in formulations containing ingredients that may be incompatible with more common abrasives like calcium carbonate. google.com Research has shown that the combination of aluminum hydroxide and hydrated silica in a dentifrice can maximize whitening and polishing efficiency. google.com Studies on the bioavailability of aluminum from toothpaste suggest that accidental ingestion results in very low absorption. nih.govnih.gov
Antiperspirants: Aluminum compounds, including aluminum chlorohydrate which can form aluminum hydroxide, are the active ingredients in many antiperspirants. nih.govresearchgate.net They work by forming a temporary plug within the sweat duct, reducing the flow of sweat to the skin's surface. researchgate.net While there have been public concerns about the safety of aluminum in antiperspirants, scientific evidence has not established a causal link between their use and breast cancer. researchgate.netcancer.org Dermal absorption of aluminum from antiperspirants is extremely low. cancer.orgindustrialchemicals.gov.au
Emulsifiers and Adjuvants: Aluminum hydroxide is also utilized as an adjuvant in some vaccines to enhance the immune response. nih.govqingdaopengfeng.com It can also act as an emulsifier in certain preparations.
Drug Interactions and Pharmacokinetic Modulations with Aluminum Hydroxide
Mechanisms of Impaired Drug Absorption
The co-administration of aluminum hydroxide (B78521) can lead to reduced therapeutic efficacy of other drugs by impeding their absorption through two principal mechanisms: altering the pH of the gastrointestinal environment and forming non-absorbable complexes through chelation and adsorption.
As a basic compound, aluminum hydroxide functions as an antacid by neutralizing hydrochloric acid in the stomach. pediatriconcall.compatsnap.com This reaction elevates the gastric pH. drugbank.com The solubility and dissolution rate of many drugs are dependent on the pH of the surrounding environment. Specifically, weakly basic drugs may exhibit decreased dissolution and absorption in a higher pH environment, as this shift can reduce their ionization and solubility. celerion.com Conversely, the absorption of some drugs, such as the ulcer-healing agent carbenoxolone, is significantly inhibited at a higher pH, and they should not be administered with antacids. uomustansiriyah.edu.iq This alteration of the gastric environment is a key factor in the drug interactions associated with aluminum hydroxide.
A more direct mechanism of interaction involves the formation of complexes between the aluminum cation (Al³⁺) and other drugs. This process, known as chelation, results in the creation of insoluble compounds that are poorly absorbed from the gastrointestinal tract. drugs.comdrugs.comquora.com This is a significant interaction mechanism for antibiotics like tetracyclines and quinolones. drugs.comdrugs.comnii.ac.jp The polyvalent nature of the aluminum cation facilitates the formation of these stable, unabsorbable chelates, which can lead to therapeutic failure. drugs.comdrugs.com
In addition to chelation, aluminum hydroxide can physically bind drugs to its surface, a process known as adsorption. drugbank.comnih.gov This nonspecific binding prevents the drug from being absorbed into the bloodstream. In vitro studies have demonstrated the significant adsorptive capacity of aluminum hydroxide for certain medications, such as thyroxine, which can lead to reduced bioavailability. nih.gov
Clinical Significance of Interactions with Specific Drug Classes
The interactions between aluminum hydroxide and various medications are of considerable clinical importance, potentially requiring adjustments in administration schedules to avoid compromising therapeutic outcomes.
The interaction between aluminum hydroxide and antimicrobial agents, particularly quinolones and tetracyclines, is well-documented and clinically significant. The primary mechanism is the chelation of the antibiotic by the aluminum cation, forming an insoluble complex that is poorly absorbed. drugs.comdrugs.comdrugs.com This can drastically reduce the bioavailability of the antimicrobial, with the bioavailability of ciprofloxacin reportedly decreasing by as much as 90% when administered with antacids containing aluminum hydroxide. drugs.com
Research has quantified the impact of aluminum hydroxide on the absorption of various quinolones. Studies in rats demonstrated that co-administration of aluminum hydroxide significantly decreased the maximum plasma concentration (Cmax) and the area under the curve (AUC) of enoxacin and norfloxacin. nii.ac.jp Mechanistic studies on levofloxacin suggest that adsorption of the quinolone by aluminum hydroxide that has reprecipitated in the small intestine plays a crucial role in its reduced bioavailability. nih.gov
| Quinolone | Observed Effect of Co-administration | Primary Mechanism |
|---|---|---|
| Ciprofloxacin | Bioavailability reduced by up to 90% drugs.com | Chelation drugs.comdrugs.com |
| Levofloxacin | Adsorption rate of 48.1% onto aluminum hydroxide nih.gov | Adsorption and Chelation nih.gov |
| Norfloxacin | Significant decrease in Cmax and AUC nii.ac.jp | Chelation nii.ac.jp |
| Enoxacin | Significant decrease in Cmax and AUC nii.ac.jp | Chelation nii.ac.jp |
Similarly, the absorption of tetracycline antibiotics is significantly reduced when taken with aluminum-containing preparations. quora.comdrugbank.com The proposed mechanism is the chelation of tetracycline by the trivalent aluminum cation, leading to the formation of an insoluble and unabsorbable complex. drugs.comquora.com
Aluminum hydroxide can affect the absorption of certain cardiovascular agents, most notably digoxin. patsnap.comdrugbank.com Concurrent administration may decrease the oral bioavailability and serum concentration of digoxin. patsnap.comdrugs.com While the exact mechanism is not fully elucidated, it is believed to involve reduced absorption from the gastrointestinal tract. drugs.com
One study involving healthy volunteers demonstrated that an antacid containing 4% aluminum hydroxide gel reduced the cumulative six-day urinary excretion of digoxin to 30.7%, compared to 40.1% in the control group. drugs.com An in vitro study also showed that aluminum hydroxide gel reduced the cumulative absorption of digoxin by 11.4%. drugs.com However, it is noteworthy that some clinical studies have found no significant interaction between digoxin and various antacids, suggesting the clinical relevance may vary. researchgate.netnih.gov
Interactions have also been observed with β-adrenergic blocking agents. For instance, one study found that an aluminum hydroxide antacid decreased the maximum concentration (Cmax) and AUC of atenolol by 37% and 33%, respectively. drugs.com Intriguingly, the same study showed an increase in the Cmax and AUC of metoprolol by 25% and 11%, respectively, highlighting the specific nature of these interactions. drugs.com
| Cardiovascular Agent | Pharmacokinetic Parameter | Observed Change with Co-administration |
|---|---|---|
| Digoxin | Cumulative Urinary Excretion | Reduced from 40.1% to 30.7% drugs.com |
| In Vitro Absorption | Reduced by 11.4% drugs.com | |
| Atenolol | Cmax | Decreased by 37% drugs.com |
| AUC | Decreased by 33% drugs.com | |
| Metoprolol | Cmax | Increased by 25% drugs.com |
| AUC | Increased by 11% drugs.com |
Central Nervous System Agents
Interactions between aluminum hydroxide and central nervous system (CNS) agents are also documented. Aluminum hydroxide can decrease the absorption and serum concentration of certain antipsychotic and anticonvulsant medications, such as chlorpromazine and carbamazepine, potentially reducing their efficacy. drugbank.com Conversely, it may increase the serum concentration of stimulant drugs like amphetamine and benzphetamine. drugbank.com
Beyond pharmacokinetic interactions in the gut, there is evidence concerning the systemic absorption of aluminum and its potential effects on the CNS. Aluminum is a known neurotoxicant. researchgate.net Cases of acute encephalopathy have been reported in patients with chronic kidney disease following the ingestion of aluminum hydroxide. nih.gov This suggests that in susceptible individuals, absorbed aluminum can accumulate in the brain, leading to neurotoxicity. nih.gov While this is more a toxicodynamic interaction, it underscores a potential CNS-related consequence of aluminum hydroxide use, particularly in patients with impaired renal function.
Hormonal Therapies
The co-administration of aluminum hydroxide with certain hormonal therapies can lead to significant alterations in the pharmacokinetic profiles of these drugs, potentially diminishing their therapeutic efficacy. The primary mechanism of these interactions often involves the adsorption of the hormonal agent onto the surface of aluminum hydroxide particles in the gastrointestinal tract, forming an insoluble complex that is poorly absorbed.
Levothyroxine: A notable interaction occurs with levothyroxine, a synthetic thyroid hormone. Studies have demonstrated that aluminum hydroxide can significantly decrease the bioavailability of levothyroxine. In vivo studies have shown a substantial increase in serum thyrotropin (TSH) levels in hypothyroid patients receiving levothyroxine concurrently with an aluminum hydroxide-containing preparation, indicating a reduced therapeutic effect of the thyroid hormone. nih.gov For instance, one study observed a significant increase in mean serum TSH from 2.62 ± 0.8 mU/L to 7.19 ± 1.3 mU/L during periods of aluminum hydroxide administration. nih.gov In vitro experiments have further elucidated this interaction, revealing a considerable nonspecific adsorptive capacity of aluminum hydroxide for thyroxine. nih.gov The proposed mechanism involves the formation of an insoluble chelate between the positively charged aluminum ions (Al³⁺) and the negatively charged carboxyl group of levothyroxine, particularly as the gastric pH increases. ebmconsult.com This interaction underscores the importance of monitoring thyroid function in patients receiving levothyroxine who are also taking aluminum hydroxide.
Oral Contraceptives: In contrast to its interaction with levothyroxine, a study investigating the effect of an antacid containing aluminum hydroxide and magnesium trisilicate on the bioavailability of oral contraceptive steroids found no significant impact. The study, involving women taking a combination of ethinyl estradiol with either norethisterone acetate or levonorgestrel, showed that the peak serum levels and the area under the concentration-time curve for the contraceptive steroids were not affected by the simultaneous administration of the antacid. nih.gov This suggests that routine use of this type of antacid is unlikely to compromise the efficacy of these oral contraceptives.
| Hormonal Therapy | Nature of Interaction with Aluminum Hydroxide | Mechanism | Clinical Significance |
|---|---|---|---|
| Levothyroxine | Decreased bioavailability | Adsorption and chelation in the gastrointestinal tract nih.govebmconsult.com | Potential for reduced therapeutic effect, requiring monitoring of TSH levels nih.gov |
| Oral Contraceptives (Ethinyl estradiol with Norethisterone acetate or Levonorgestrel) | No significant effect on bioavailability nih.gov | - | Unlikely to compromise contraceptive efficacy nih.gov |
| Tamoxifen | Theoretically possible alteration of absorption | Potential for altered dissolution due to changes in gastric pH | Not established due to lack of specific clinical studies |
Interaction with Mineral and Vitamin Absorption
Aluminum hydroxide can interfere with the absorption of several essential minerals and vitamins, primarily through chelation and precipitation reactions within the gastrointestinal tract.
Impairment of Iron, Zinc, and Folate Bioavailability
Iron: The interaction between aluminum hydroxide and iron absorption appears to be complex and may depend on the specific iron formulation. One study investigating the effect of oral aluminum hydroxide on the absorption of iron(III)-hydroxide polymaltose complex in patients with iron-deficiency anemia found no statistically or clinically significant differences in iron uptake when the two were co-administered. nih.govresearchgate.net However, other sources suggest that by reducing the acidity of the stomach, aluminum hydroxide may interfere with the absorption of other forms of iron, such as ferrous sulfate (B86663). drugbank.com
Zinc: The administration of aluminum hydroxide has been shown to significantly impair the absorption of zinc. In a study involving both healthy individuals and hemodialysis patients, the oral co-administration of aluminum hydroxide with zinc sulfate resulted in a substantial decrease in the area under the plasma zinc concentration-time curve. nih.gov The reduction was 60% in the control group and a more pronounced 75% in the patient group, indicating a significant impairment of zinc bioavailability. nih.gov
Folate: Research suggests that antacids containing aluminum hydroxide can reduce the absorption of folic acid. nih.gov The proposed mechanism is the precipitation of folic acid at a pH greater than 4.0, which removes it from the aqueous phase and makes it unavailable for absorption. Although the reduction in folate absorption may be relatively small with occasional use, it could become clinically significant with chronic or intensive use of antacids, particularly in individuals with marginal folate intake.
| Nutrient | Effect of Aluminum Hydroxide on Bioavailability | Proposed Mechanism | Key Research Finding |
|---|---|---|---|
| Iron (as iron(III)-hydroxide polymaltose complex) | No significant impairment nih.govresearchgate.net | - | No clinically significant difference in erythrocyte uptake of iron nih.gov |
| Zinc | Significantly impaired nih.gov | - | Up to a 75% decrease in the area under the plasma zinc concentration-time curve in uremic patients nih.gov |
| Folate | Reduced absorption nih.gov | Precipitation of folic acid at elevated gastric pH | Potential for clinically significant reduction with chronic use |
Competitive Interactions with Calcium and Phosphorus
Phosphorus: Aluminum hydroxide is a well-established phosphate binder. policycommons.net In the gastrointestinal tract, it binds with dietary phosphate to form insoluble aluminum phosphate, which is then excreted in the feces. droracle.ai This action effectively reduces the absorption of phosphorus. Studies in patients with chronic renal failure have demonstrated a significant decrease in serum phosphate levels following treatment with aluminum hydroxide. nih.govportlandpress.com For instance, one study reported a drop in mean serum phosphate from 6.3 ± 1.3 mg/dl to 3.7 ± 0.5 mg/dl. nih.gov
Calcium: The interaction with calcium is more complex. While aluminum hydroxide is used to lower phosphate levels, this can indirectly affect calcium metabolism. Some studies have reported no significant change in calcium balance with aluminum hydroxide administration. nih.gov However, other research suggests that in the context of low dietary calcium, aluminum-containing antacids can lead to increased urinary and fecal calcium excretion, resulting in a more negative calcium balance. nih.gov Conversely, in some patients with chronic renal failure, a decrease in serum parathyroid hormone concentration was observed with aluminum hydroxide therapy, which was associated with an increase in plasma calcium in some individuals. portlandpress.com
| Mineral | Interaction with Aluminum Hydroxide | Mechanism | Effect on Serum Levels |
|---|---|---|---|
| Phosphorus | Binds to dietary phosphate, reducing absorption policycommons.netdroracle.ai | Formation of insoluble aluminum phosphate droracle.ai | Decreased serum phosphate nih.govportlandpress.com |
| Calcium | Indirect and complex interaction | Altered by changes in phosphate and parathyroid hormone levels | Variable; may increase, decrease, or remain unchanged depending on clinical context portlandpress.comnih.govnih.gov |
Interference with Diagnostic Imaging and Clinical Laboratory Tests
Aluminum hydroxide has the potential to interfere with certain diagnostic imaging procedures and clinical laboratory tests, which can lead to misinterpretation of results.
Diagnostic Imaging: Aluminum contamination in the eluate of technetium-99m (Tc-99m) generators, which can occur from the alumina (B75360) column, has been reported to interfere with thyroid scintigrams. squarespace.comnih.gov The presence of aluminum impurities can cause a reduced uptake of the pertechnetate-99m ion in the thyroid gland, potentially leading to an inaccurate assessment of thyroid function. nih.gov This interference can be mitigated by using chromatographically pure pertechnetate-99m or by allowing the eluate with high aluminum content to stand for a period before injection. nih.gov
Clinical Laboratory Tests: The most direct impact of aluminum hydroxide on laboratory tests is the reduction of serum phosphate levels due to its phosphate-binding properties. nih.govportlandpress.com This is a therapeutic goal in patients with hyperphosphatemia but can be an unintended effect in other individuals. Furthermore, the administration of aluminum hydroxide can lead to an increase in urinary pH. nih.gov This alteration in urine acidity can affect the results of various urine tests and may influence the renal handling and solubility of other excreted substances. nih.gov For example, changes in urinary pH can affect the formation of different types of kidney stones and the efficacy of certain medications used to treat urinary tract infections. ucsfhealth.orghealthline.com Studies have shown a significant rise in urine pH and a decrease in net acid excretion following the ingestion of a magnesium and aluminum hydroxide antacid. nih.gov
| Test/Procedure | Nature of Interference by Aluminum Hydroxide | Mechanism | Potential Clinical Implication |
|---|---|---|---|
| Technetium-99m Thyroid Scintigraphy | Reduced uptake of radiotracer in the thyroid gland nih.gov | Contamination of the Tc-99m eluate with aluminum from the generator column squarespace.comnih.gov | Inaccurate assessment of thyroid function nih.gov |
| Serum Phosphate | Decreased levels nih.govportlandpress.com | Binding of dietary phosphate in the gastrointestinal tract droracle.ai | Therapeutic effect in hyperphosphatemia; potential for hypophosphatemia in others |
| Urinary pH | Increased pH (more alkaline) nih.gov | Neutralization of gastric acid and systemic effects nih.gov | Alteration of urine test results and potential impact on renal drug handling and stone formation nih.govucsfhealth.org |
Regulatory Science and Policy Considerations for Aluminum Hydroxide
Regulatory Status and Deactivation of Proprietary Names
A proprietary name, or brand name, is the commercial name under which a drug product is marketed. The FDA is responsible for reviewing and approving proprietary names to prevent confusion between different products and to ensure that the name does not make misleading claims. federalregister.govpharmtech.comfederalregister.govfda.gov
The brand name "Dialume" is associated with the active ingredient aluminum hydroxide (B78521). nih.govnih.gov A search of the FDA's National Drug Code (NDC) Directory and the Approved Drug Products with Therapeutic Equivalence Evaluations, commonly known as the Orange Book, confirms this association. fda.govfda.govdata.govnih.govhhs.govfda.govfda.govfda.govthefdalawblog.comthefdalawblog.com
Role of Regulatory Agencies (e.g., FDA) in Safety and Efficacy Oversight
The FDA plays a pivotal role in the oversight of OTC drug products, including those containing aluminum hydroxide, to ensure they are both safe and effective for consumers. This oversight is primarily managed through the OTC drug monograph system. federalregister.govfdahelp.usfda.gov
Aluminum hydroxide is regulated as an antacid under the FDA's OTC monograph for antacid products, which is detailed in the Code of Federal Regulations (CFR), specifically in 21 CFR Part 331. fda.gov This monograph establishes the conditions under which OTC antacid products are generally recognized as safe and effective (GRASE). The regulation specifies the permissible active ingredients, including aluminum hydroxide, and sets limits on their use. fda.gov
The FDA's review of aluminum hydroxide's safety and efficacy is based on scientific data and a history of its use. federalregister.govcir-safety.orgnih.gov The Cosmetic Ingredient Review (CIR) Expert Panel has also noted that the FDA has evaluated the safety of aluminum hydroxide for use in OTC drugs. cir-safety.org The regulations outline requirements for labeling, indications, and warnings to ensure that consumers can use these products safely and appropriately for the relief of symptoms like heartburn, acid indigestion, and sour stomach. fda.govfda.report
Interactive Table: Key FDA Regulatory Requirements for OTC Antacids Containing Aluminum Hydroxide (21 CFR Part 331)
| Regulatory Aspect | Requirement | Details |
| Active Ingredient | Must be a permitted antacid ingredient. | Aluminum hydroxide is listed as a permissible active ingredient. |
| Indications | Labeled for the relief of specific symptoms. | Heartburn, sour stomach, and acid indigestion. |
| Warnings | Must include specific warnings for safe use. | Consumers are advised to ask a doctor before use if they have kidney disease or are on a magnesium-restricted diet. They should also be warned not to take the maximum dosage for more than two weeks. |
| Labeling | Must be truthful and not misleading. | The labeling must clearly state the active ingredients and provide directions for use. |
Guidelines for Analytical Method Validation in Pharmaceutical Regulation
Ensuring the quality of pharmaceutical products is paramount, and this relies on the use of validated analytical methods. The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) has developed guidelines that are widely adopted by regulatory agencies, including the FDA, to ensure a harmonized approach to analytical method validation.
The key ICH guidelines in this area are Q2(R2): Validation of Analytical Procedures and Q14: Analytical Procedure Development. These guidelines provide a comprehensive framework for the development and validation of analytical methods used to test drug substances and products.
ICH Q2(R2): Validation of Analytical Procedures
This guideline outlines the validation characteristics needed to ensure that an analytical method is suitable for its intended purpose. The validation process demonstrates that the method is reliable, reproducible, and accurate.
Data Table: Key Validation Characteristics as per ICH Q2(R2)
| Validation Characteristic | Description |
| Accuracy | The closeness of test results to the true value. |
| Precision | The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility. |
| Specificity | The ability to assess unequivocally the analyte in the presence of components which may be expected to be present. |
| Detection Limit | The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. |
| Quantitation Limit | The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. |
| Linearity | The ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. |
| Range | The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity. |
| Robustness | A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. |
ICH Q14: Analytical Procedure Development
This guideline introduces a science- and risk-based approach to the development of analytical procedures. It encourages a more systematic approach to method development, which can lead to more robust and reliable methods. The guideline outlines the principles for developing and maintaining analytical procedures throughout the product lifecycle.
Global Regulatory Harmonization in Pharmaceutical Development
In an increasingly globalized pharmaceutical market, regulatory harmonization is essential to ensure that safe and effective medicines are available to patients worldwide in a timely manner. The International Council for Harmonisation (ICH) is a key initiative in this effort, bringing together regulatory authorities and the pharmaceutical industry to discuss scientific and technical aspects of drug registration.
The primary goal of the ICH is to achieve greater harmonization in the interpretation and application of technical guidelines and requirements for product registration. This harmonization helps to:
Reduce the duplication of clinical trials in humans and animal testing.
Streamline the regulatory review process.
Minimize the delays in making new medicines available to patients.
Ensure a consistent standard of quality, safety, and efficacy for medicines across different regions.
The ICH has developed a comprehensive set of guidelines covering various aspects of pharmaceutical development, including quality, safety, efficacy, and multidisciplinary topics. The adoption of these guidelines by regulatory authorities around the world has significantly contributed to the standardization of regulatory requirements, benefiting both the pharmaceutical industry and public health.
Future Research and Emerging Frontiers in Aluminum Hydroxide Science
Dialume, a brand name for the chemical compound aluminum hydroxide (Al(OH)₃), is a cornerstone material with a wide array of applications. drugs.compatsnap.com While its current uses are well-established, ongoing research is paving the way for novel applications and more sustainable practices. This article delves into the future research directions and emerging areas in the science of aluminum hydroxide, exploring advancements from novel formulations to enhanced environmental sustainability.
Q & A
Q. What strategies ensure the reliability of Dialume’s performance metrics in scalable applications?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
